Cas no 2104213-46-7 (2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2104213-46-7
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5939978
• PubChem ID: 165611814
• Update Time: 2025-10-09

2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid
• 2104213-46-7
• EN300-1753210

• Inchi： 1S/C11H20O2/c1-6-10(2,3)8-7(9(12)13)11(8,4)5/h7-8H,6H2,1-5H3,(H,12,13)
• InChI Key： AQOKUWGQTBPYTE-UHFFFAOYSA-N
• SMILES： OC(C1C(C)(C)C1C(C)(C)CC)=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-3-(2-Methylbutan-2-yl)Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2104213-46-7, known as 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique cyclopropane ring structure, which contributes to its intriguing chemical properties and potential applications in various industries. Recent studies have highlighted its role in the development of advanced materials and its potential as a building block in synthetic chemistry.

Cyclopropane rings are known for their inherent strain due to the 60-degree bond angles, which makes them highly reactive and interesting for chemical transformations. In the case of 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid, the presence of two methyl groups at the 2-position and a bulky 2-methylbutan-2-yl group at the 3-position further enhances the steric effects within the molecule. This unique combination of substituents not only influences the compound's physical properties but also plays a crucial role in its reactivity and stability.

Recent research has focused on the synthesis and characterization of this compound, particularly its ability to undergo various cyclopropane-opening reactions. These reactions are pivotal in organic synthesis, as they can lead to the formation of complex molecules with diverse functionalities. For instance, studies have demonstrated that cyclopropane carboxylic acids like this one can participate in ring-opening metathesis polymerization (ROMP), a process that is widely used in the production of advanced polymers with tailored properties.

In addition to its synthetic applications, 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid has shown promise in materials science. Its rigid structure and unique electronic properties make it a candidate for use in the development of novel materials such as high-performance polymers, liquid crystals, and even organic semiconductors. Researchers have explored its ability to form self-assembled monolayers (SAMs), which are essential components in nanotechnology and surface science.

The compound's carboxylic acid group also lends itself to various functionalization strategies. For example, it can be converted into esters or amides through simple chemical transformations, enabling the creation of derivatives with enhanced solubility or biocompatibility. These derivatives have potential applications in pharmaceuticals, agrochemicals, and specialty chemicals.

From an environmental perspective, recent studies have investigated the biodegradability and eco-friendliness of cyclopropane-containing compounds like this one. Understanding their environmental impact is crucial for their sustainable use in industrial applications. Preliminary findings suggest that these compounds can undergo microbial degradation under specific conditions, which is a positive indicator for their eco-friendly potential.

In conclusion, CAS No. 2104213-46-7, or 2,2-dimethyl-3-(2-methylbutan-2-yl)cyclopropane-1-carboxylic acid, is a versatile compound with a wealth of opportunities in organic synthesis and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop innovative solutions across various industries. As ongoing research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.